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Compound of Interest

Compound Name: Dilaurylglycerosulfate sodium

Cat. No.: B10861153 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides essential, immediate safety and logistical information for

handling Dilaurylglycerosulfate sodium, including personal protective equipment (PPE),

operational plans, and disposal procedures. The following guidance is based on the safety data

for the closely related compound, Sodium Lauryl Sulfate (SLS), and established laboratory

safety protocols.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical to minimize exposure and ensure

safety. The following table summarizes the recommended PPE for handling

Dilaurylglycerosulfate sodium.
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Protection Type Recommended Equipment
Specifications and Usage

Notes

Eye and Face Protection

Chemical splash goggles or

safety glasses meeting ANSI

Z.87.1 1989 standard.[1] A

face shield should be worn

over safety glasses when there

is a risk of splashing or

explosion.[1]

Ensure a tight seal around the

eyes.[2] Eyewash stations

should be readily accessible.

[2][3]

Skin Protection

Chemical-resistant gloves

(e.g., disposable nitrile gloves).

[1] A lab coat should be worn

and fully buttoned.[1] Long

pants and closed-toe shoes

are required.[1]

Inspect gloves for any damage

before use and dispose of

them after contact with the

chemical.[1] Clothing made of

polyester or acrylic should be

avoided.[1]

Respiratory Protection

Generally not required with

adequate ventilation. If dust or

aerosols are generated and

engineering controls are

insufficient, a NIOSH/MSHA or

European Standard EN 149

approved respirator is

necessary.[2]

Use of a respirator may require

annual medical evaluations, fit

testing, and training.[1] Work

should be conducted in a well-

ventilated area or a chemical

fume hood.[3]

Operational and Disposal Plans
Handling and Storage:

Ventilation: Always handle Dilaurylglycerosulfate sodium in a well-ventilated area.[2][3]

For procedures that may generate dust or aerosols, use a certified laboratory chemical fume

hood.[3]

Hygiene: Wash hands thoroughly after handling the substance.[4][5] Do not eat, drink, or

smoke in the laboratory.[4]
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Storage: Store in a dry, cool, and well-ventilated place in a tightly closed container.[2][4]

Keep away from strong oxidizing agents, strong acids, and strong bases.[2]

First-Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids.[2][4] Seek immediate medical attention.[2][4]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[2]

[4] If skin irritation occurs, get medical advice.[2][4]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms occur.[2][5]

Ingestion: Do NOT induce vomiting. Clean the mouth with water and drink plenty of water

afterward.[4] Call a physician or poison control center immediately.[2]

Spill and Leak Procedures:

Small Spills: For small spills, sweep up the material, avoiding dust formation, and place it

into a suitable, closed container for disposal.[2]

Large Spills: In the event of a large spill, evacuate the area.[3] Wear appropriate PPE,

including respiratory protection.[3] Prevent the material from entering drains or waterways.[2]

[6][7]

Disposal:

Dispose of contents and containers in accordance with local, regional, and national

regulations.[4][6][7] Do not dispose of it in the sewer system.[2] Contaminated packaging

should be treated as hazardous waste.[6][7]

Experimental Workflow for Safe Handling
The following diagram illustrates the procedural workflow for safely handling

Dilaurylglycerosulfate sodium from preparation to disposal.
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Caption: Workflow for Safe Handling of Dilaurylglycerosulfate Sodium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

2. fishersci.com [fishersci.com]

3. proteomicsresource.washington.edu [proteomicsresource.washington.edu]

4. spectrumchemical.com [spectrumchemical.com]

5. angenechemical.com [angenechemical.com]

6. carlroth.com [carlroth.com]

7. carlroth.com [carlroth.com]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Dilaurylglycerosulfate Sodium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10861153#personal-protective-equipment-for-
handling-dilaurylglycerosulfate-sodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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